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Compound of Interest

Compound Name: Multi-target kinase inhibitor 2

Cat. No.: B12384055

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using Dasatinib, a potent multi-
target kinase inhibitor, as a chemical probe to investigate kinase biology. Detailed protocols for
key experiments are provided to ensure robust and reproducible results.

Introduction

Dasatinib is a second-generation tyrosine kinase inhibitor that targets a range of kinases,
making it a valuable tool for dissecting complex signaling networks.[1] Its primary targets
include BCR-ABL, SRC family kinases (SRC, LCK, YES, FYN), c-KIT, EPHA2, and PDGFR.
[1][2] By inhibiting these key nodes in cellular signaling, Dasatinib can modulate numerous
downstream pathways involved in cell proliferation, survival, migration, and invasion.[2][3] This
polypharmacology, coupled with its high potency, makes Dasatinib an excellent chemical probe
for identifying kinase dependencies and exploring therapeutic vulnerabilities in various disease
models, particularly in oncology.[4][5]

Data Presentation
Kinase Inhibition Profile of Dasatinib

The following table summarizes the half-maximal inhibitory concentration (IC50) values of
Dasatinib against a panel of recombinant kinases, demonstrating its multi-targeted nature.
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Kinase Target IC50 (nM) Reference
ABL <0.78 [6]
SRC <0.37 [6]
LYN 1.7-85 [7]
YES <1 [8]
c-KIT <30 [9]
PDGFRP <30 [9]
EphA2 <30 [9]
FAK 0.2 [9]
Csk 7 [6]

Cellular Activity of Dasatinib

The table below presents the half-maximal effective concentration (EC50) values for
Dasatinib's anti-proliferative activity in various cancer cell lines.

Cell Line Cancer Type EC50 (nM) Reference
Lox-IMVI Melanoma 354 [9]
JURL-MK1 Leukemia Sub-nanomolar [7]
MOLM-7 Leukemia Sub-nanomolar [7]
Mo7e-KitD816H Myeloid Leukemia 5 [10]
MDA-MB-231 Breast Cancer 6.1 uM [11]

MCF-7 Breast Cancer >10 pM [11]

HT144 Melanoma >1000 [9]
SK-BR-3 Breast Cancer - [12]
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Mandatory Visualizations
Signaling Pathways Modulated by Dasatinib
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Caption: Key signaling pathways inhibited by Dasatinib.

Experimental Workflow: Cell Viability (MTT) Assay

(Seed cells in 96-well plate)

anubate for 24 hours)
[Treat with serial dilutions of Dasatinib]
Gncubate for 48-72 hours)
Y
[Add MTT reagent to each welD
Encubate for 1.5-4 hours)

(Solubilize formazan crystals with DMSO)

'
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(Calculate EC50 values)
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Caption: Workflow for determining Dasatinib's effect on cell viability.

Experimental Workflow: Western Blotting
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Treat cells with Dasatinib for specified time

:

Lyse cells and quantify protein concentration

(Separate proteins by SDS-PAGE)
Gransfer proteins to a membrane)

Block membrane and incubate with primary antibody
(e.g., p-SRC, p-CrkL)

:

Incubate with HRP-conjugated secondary antibody

:

(Detect signal using chemiluminescence)

(Analyze band intensities)
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(Treat intact cells with Dasatinib or vehicle)

:

Geat cell suspension to a range of temperatures)

:

C_yse cells and separate soluble and precipitated protein9

:

(Detect target protein in the soluble fractior)

(e.g., by Western Blot or ELISA)

:

Glot protein abundance vs. temperature)

(Determine thermal shift induced by Dasatinit)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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